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Compound of Interest

Compound Name: 10-Hydroxyligstroside

Cat. No.: B15593827

For Researchers, Scientists, and Drug Development Professionals

Abstract

10-Hydroxyligstroside is a naturally occurring secoiridoid glucoside found predominantly in
plants of the Oleaceae family, such as Fraxinus excelsior and Fraxinus chinensis.[1] As a
member of the secoiridoid class, which includes well-known compounds like oleuropein and
ligstroside, 10-Hydroxyligstroside is of increasing interest to the scientific community for its
potential biological activities. This technical guide provides a comprehensive overview of the
chemical structure, stereochemistry, and currently available data on this compound, aimed at
facilitating further research and development.

Chemical Structure and Properties

10-Hydroxyligstroside is characterized by a secoiridoid skeleton derived from the cleavage of
the cyclopentane ring of an iridoid precursor. This core is attached to a tyrosol moiety via an
ester linkage and a glucose molecule through a glycosidic bond.

Systematic Name: While a definitive IUPAC name with complete stereochemical descriptors is
not readily available in the public domain, its structure is well-established through spectroscopic
analysis.

Molecular Formula: C25H32013[1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15593827?utm_src=pdf-interest
https://www.benchchem.com/product/b15593827?utm_src=pdf-body
https://www.medchemexpress.com/10-hydroxyligstroside.html
https://www.benchchem.com/product/b15593827?utm_src=pdf-body
https://www.benchchem.com/product/b15593827?utm_src=pdf-body
https://www.medchemexpress.com/10-hydroxyligstroside.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Molecular Weight: 540.51 g/mol [1]

CAS Number: 35897-94-0[1]

2D Chemical Structure

The planar structure of 10-Hydroxyligstroside is depicted below, illustrating the connectivity of
the secoiridoid core, the tyrosol group, and the glucose unit.

l=.Chemical structure of 10-Hydroxyligstroside

Caption: 2D Chemical Structure of 10-Hydroxyligstroside.

Key Structural Features

» Secoiridoid Core: A defining feature is the elenolic acid-type skeleton, which is common to
many bioactive compounds in the Oleaceae family.

o Hydroxylation: The presence of a hydroxyl group at the C-10 position distinguishes it from its
close relative, ligstroside.

o Glycosylation: A B-D-glucopyranosyl unit is attached to the secoiridoid aglycone.

o Ester Linkage: The secoiridoid part is esterified with tyrosol (p-hydroxyphenylethanol).

Stereochemistry

The stereochemistry of 10-Hydroxyligstroside is critical for its biological activity and
interaction with molecular targets. While a complete, experimentally verified assignment of all
chiral centers is not yet published in readily accessible literature, some information can be
inferred from its SMILES notation and the known stereochemistry of related secoiridoids.

SMILES (Stereochemical): OC(C=C1)=CC=C1CCOC(C[C@H]2/C(--INVALID-LINK--
O[C@@H]30--INVALID-LINK--0)0">C@@HCO)=C\CO)=0[1]

This notation suggests specific stereochemical configurations at several chiral centers within
the molecule. However, for unambiguous confirmation, further experimental data from
techniques such as NOESY NMR or X-ray crystallography would be required.
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Physicochemical and Spectroscopic Data

Detailed experimental data for 10-Hydroxyligstroside is not extensively reported. The
following table summarizes the key physicochemical properties. At present, comprehensive,
publicly available 1D and 2D NMR data (*H, 3C, COSY, HSQC, HMBC) specifically for 10-
Hydroxyligstroside remains elusive. Researchers are encouraged to consult specialized
databases or perform their own spectroscopic analysis for detailed structural elucidation.

Property Value Reference
Molecular Formula C25H32013 [1]
Molecular Weight 540.51 g/mol [1]
CAS Number 35897-94-0 [1]

Experimental Protocols

Detailed experimental protocols for the isolation and structural elucidation of 10-
Hydroxyligstroside are not explicitly available. However, general methods for the extraction
and purification of secoiridoids from plant material can be adapted. A typical workflow is
outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15593827?utm_src=pdf-body-img
https://www.benchchem.com/product/b15593827?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/10-hydroxyligstroside.html
https://www.benchchem.com/product/b15593827#10-hydroxyligstroside-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b15593827#10-hydroxyligstroside-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b15593827#10-hydroxyligstroside-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b15593827#10-hydroxyligstroside-chemical-structure-and-stereochemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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